dimethyl 2-{[N-(4-bromophenyl)-N-(methylsulfonyl)glycyl]amino}terephthalate
Overview
Description
Dimethyl 2-{[N-(4-bromophenyl)-N-(methylsulfonyl)glycyl]amino}terephthalate, also known as Boc-Gly-BrPh-Ms-TpOMe, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of terephthalic acid and is commonly used in the synthesis of peptides and other organic compounds.
Mechanism of Action
The mechanism of action of dimethyl 2-{[N-(4-bromophenyl)-N-(methylsulfonyl)glycyl]amino}terephthalate-Ms-TpOMe is not well understood. However, it is believed to act as a nucleophile and can react with various electrophiles to form covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-Ms-TpOMe are not well studied. However, it is believed to have low toxicity and can be safely used in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of dimethyl 2-{[N-(4-bromophenyl)-N-(methylsulfonyl)glycyl]amino}terephthalate-Ms-TpOMe is its versatility in the synthesis of peptides and other organic compounds. It can also be used as a building block for the synthesis of various drugs and pharmaceuticals. However, one of the limitations of this compound-Ms-TpOMe is its complex synthesis process, which can be time-consuming and costly.
Future Directions
There are several potential future directions for the use of dimethyl 2-{[N-(4-bromophenyl)-N-(methylsulfonyl)glycyl]amino}terephthalate-Ms-TpOMe in scientific research. One potential direction is the development of new materials and catalysts using this compound-Ms-TpOMe as a building block. Another potential direction is the synthesis of new drugs and pharmaceuticals using this compound-Ms-TpOMe as a starting material. Additionally, further studies are needed to understand the mechanism of action and the biochemical and physiological effects of this compound-Ms-TpOMe.
In conclusion, this compound-Ms-TpOMe is a versatile chemical compound that has several potential applications in scientific research. Its complex synthesis process and low toxicity make it an attractive option for use in laboratory experiments. Further research is needed to fully understand its mechanism of action and potential applications in various fields.
Scientific Research Applications
Dimethyl 2-{[N-(4-bromophenyl)-N-(methylsulfonyl)glycyl]amino}terephthalate-Ms-TpOMe has several potential applications in scientific research. It is commonly used in the synthesis of peptides and other organic compounds. It can also be used as a building block for the synthesis of various drugs and pharmaceuticals. Additionally, it has been used in the development of new materials and catalysts.
properties
IUPAC Name |
dimethyl 2-[[2-(4-bromo-N-methylsulfonylanilino)acetyl]amino]benzene-1,4-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19BrN2O7S/c1-28-18(24)12-4-9-15(19(25)29-2)16(10-12)21-17(23)11-22(30(3,26)27)14-7-5-13(20)6-8-14/h4-10H,11H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMDDXPRVXCXZFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)CN(C2=CC=C(C=C2)Br)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19BrN2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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